Cas no 2138268-81-0 (1-2-(3-methoxypropoxy)ethyl-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(3-methoxypropoxy)ethyl-5-methyl-1H-pyrazol-4-amine
• CAS No: 2138268-81-0
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6404955
• PubChem ID: 165471884
• Update Time: 2025-10-24

1-2-(3-methoxypropoxy)ethyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methoxypropoxy)ethyl-5-methyl-1H-pyrazol-4-amine
• EN300-1112619
• 1-[2-(3-methoxypropoxy)ethyl]-5-methyl-1H-pyrazol-4-amine
• 2138268-81-0

• Inchi： 1S/C10H19N3O2/c1-9-10(11)8-12-13(9)4-7-15-6-3-5-14-2/h8H,3-7,11H2,1-2H3
• InChI Key： PBOPBVXXGYLXDT-UHFFFAOYSA-N
• SMILES： O(CCCOC)CCN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-2-(3-methoxypropoxy)ethyl-5-methyl-1H-pyrazol-4-amine

1-2-(3-Methoxypropoxy)ethyl-5-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

The compound CAS No. 2138268-81-0, commonly referred to as 1-2-(3-methoxypropoxy)ethyl-5-methyl-1H-pyrazol-4-amine, is a fascinating molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties, making it a subject of extensive research in recent years.

At its core, the molecule exhibits a pyrazole ring system, which is a five-membered heterocyclic compound containing two nitrogen atoms. The presence of this ring contributes to its stability and reactivity, making it a valuable component in numerous chemical reactions. The substituents attached to the pyrazole ring further enhance its functionality. Specifically, the 3-methoxypropoxy group and the methyl group play pivotal roles in modulating the compound's physical and chemical properties.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its role as a precursor in drug development, particularly in the synthesis of bioactive molecules. Its ability to act as an intermediate in complex organic reactions has made it indispensable in modern drug discovery pipelines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, underscoring its significance in therapeutic applications.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its unique electronic properties make it a promising candidate for use in advanced materials such as conductive polymers and organic semiconductors. A research team at Stanford University recently reported on its application in enhancing the efficiency of organic photovoltaic cells, showcasing its potential in renewable energy technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The most common approach involves the nucleophilic substitution of an appropriate precursor with the desired substituents. Recent advancements in catalytic methods have streamlined this process, reducing production costs and improving yield rates. These developments have made large-scale production more feasible, paving the way for broader industrial applications.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies conducted by environmental chemists have revealed that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes rapid degradation into non-toxic byproducts. This finding is particularly important for industries involved in its production and handling, as it highlights the need for proper waste management practices.

In conclusion, CAS No. 2138268-81-0, or 1-2-(3-methoxypropoxy)ethyl-5-methyl-1H-pyrazol-4-amine, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its role as a key intermediate in drug development, combined with its potential in materials science and renewable energy technologies, positions it as a critical molecule for future innovations. As research continues to uncover new facets of its properties and applications, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.